4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol

• IUPAC Name: 4-bromo-2-[(prop-2-enylamino)methyl]phenol
• InChI: InChI=1S/C10H12BrNO/c1-2-5-12-7-8-6-9(11)3-4-10(8)13/h2-4,6,12-13H,1,5,7H2
• InChI Key: VSBFEMJDQIHQJY-UHFFFAOYSA-N
• Canonical SMILES: C=CCNCC1=C(C=CC(=C1)Br)O
• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound determines its properties and reactivity. Unfortunately, the specific molecular structure analysis for “4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol” is not available in the current resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are crucial for understanding its behavior. The available resources do not provide specific details about the physical and chemical properties of "4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol".

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques : The compound has been synthesized through different reactions involving salicylaldehyde derivatives and aminophenyl compounds under specific conditions. These syntheses often aim to generate novel compounds with potential applications in materials science and chemistry. For instance, Sun Ducheng synthesized related compounds by reacting 5-bromosalicylaldehyde with 4,5-dinitro-1,2-diaminephenylene under different conditions, demonstrating the versatility of bromophenol derivatives in synthetic chemistry (Sun Ducheng, 2012).

• Characterization and Properties : The structural and physicochemical properties of the synthesized compounds, including 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol derivatives, have been extensively characterized using various analytical techniques. Techniques such as FT-IR, UV–Vis, 1H- and 13C-NMR, and X-ray crystallography have been employed to confirm the structures and explore the properties of these compounds. For example, Kaya and Aydın (2011) synthesized and characterized chelate polymers containing etheric diphenyl ring in the backbone, highlighting the compound's role in the development of advanced materials with specific thermal, optical, and electrochemical properties (I. Kaya & A. Aydın, 2011).

Applications in Coordination Chemistry and Material Science

• Catalysis and Metal Complexes : The compound serves as a precursor for synthesizing various metal complexes with potential catalytic applications. Chohan and Shad (2011) synthesized sulfonamide-derived ligands and their transition metal complexes, investigating their antibacterial, antifungal, and cytotoxic activities. These studies indicate the compound's utility in developing new catalysts and biologically active materials (Z. Chohan & H. Shad, 2011).

• Polymer Science and Materials Development : Research has also focused on incorporating the compound into polymer matrices to enhance material properties. For instance, the synthesis and characterization of chelate polymers containing the compound have been explored for their thermal, optical, electrochemical, and morphological properties, demonstrating its potential in creating advanced materials for technological applications (I. Kaya & A. Aydın, 2011).

Mechanism of Action

The mechanism of action refers to how a compound interacts with other substances. The specific mechanism of action for “4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol” is not detailed in the available resources.

Safety and Hazards

The safety and hazards associated with a compound are important for handling and usage. Unfortunately, the specific safety and hazard information for “4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol” is not available in the current resources.